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Compound of Interest

Compound Name: L-Theanine-d5

Cat. No.: B12054081 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Theanine-d5, a deuterated

analog of L-Theanine. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its physicochemical properties,

analytical applications, and the biological context of its non-deuterated counterpart, L-

Theanine.

Core Physicochemical Properties
L-Theanine-d5, also known as Nγ-Ethyl-L-glutamine-d5, is a stable isotope-labeled form of L-

Theanine.[1] The primary application of L-Theanine-d5 is as an internal standard in mass

spectrometry-based quantitative analysis of L-Theanine in biological matrices. Its physical and

chemical properties are summarized in the table below.
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Property Value Source

CAS Number 1217451-85-8 [1][2][3][4]

Molecular Weight 179.23 g/mol

Molecular Formula C₇H₉D₅N₂O₃

Appearance White to off-white solid

Synonyms

L-Glutamic Acid γ-ethyl amide-

d5, Nγ-Ethyl-L-glutamine-d5,

(2S)-2-Amino-5-oxo-5-

(1,1,2,2,2-

pentadeuterioethylamino)penta

noic acid

Analytical Methodologies and Experimental
Protocols
The primary utility of L-Theanine-d5 is in the precise quantification of L-Theanine in various

biological samples, such as plasma and tissue homogenates. It serves as an ideal internal

standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods due to its

similar chemical and physical properties to the analyte, L-Theanine, while being distinguishable

by its mass.

Quantification of L-Theanine in Rat Plasma via HILIC-
MS/MS
This section details a sensitive hydrophilic interaction liquid chromatography-tandem mass

spectrometry (HILIC-MS/MS) method for the quantification of L-Theanine in rat plasma, utilizing

L-Theanine-d5 as an internal standard. This method is crucial for pharmacokinetic studies.

Sample Preparation (Protein Precipitation):

To 50 µL of rat plasma, add 200 µL of acetonitrile containing the internal standard (e.g., L-
Theanine-d5).
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Vortex the mixture for 3 minutes to ensure thorough mixing and protein precipitation.

Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated

proteins.

Carefully transfer the supernatant to an autosampler vial for injection into the LC-MS/MS

system.

Chromatographic and Mass Spectrometric Conditions:

LC System: A UPLC or HPLC system.

Column: A HILIC column (e.g., Agilent ZORBAX HILIC Plus) is often employed for enhanced

retention of the polar L-Theanine molecule.

Mobile Phase: A gradient elution with a mixture of acetonitrile and an aqueous buffer (e.g.,

ammonium formate) is typically used.

Ionization Mode: Positive electrospray ionization (ESI+).

MS/MS Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-

to-product ion transitions for both L-Theanine and L-Theanine-d5.

L-Theanine transition: m/z 175.0 → 157.9

Internal Standard ([²H₅]-L-glutamic acid) transition (as an example): m/z 153.0 → 88.2

This analytical method provides the high sensitivity and selectivity required for detailed

pharmacokinetic profiling of L-Theanine.

Biological Context: L-Theanine's Mechanism of
Action
Understanding the biological activity of L-Theanine is essential for interpreting pharmacokinetic

data. L-Theanine, a non-proteinogenic amino acid found in tea leaves, readily crosses the

blood-brain barrier and exerts neuroprotective and anxiolytic effects. Its mechanisms of action

involve the modulation of several neurotransmitter systems.
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L-Theanine's primary effects are attributed to its ability to:

Block Glutamate Receptors: It acts as an antagonist at AMPA, Kainate, and NMDA

receptors, thereby reducing excitatory neurotransmission.

Enhance GABAergic Tone: L-Theanine can increase the concentration of the inhibitory

neurotransmitter GABA.

These actions contribute to its calming effects without causing sedation.

Signaling Pathways Modulated by L-Theanine
Research suggests that L-Theanine influences several key intracellular signaling pathways,

contributing to its neuroprotective and anti-inflammatory properties.
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Caption: L-Theanine's inhibitory effect on the ERK/NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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